1-(4-Chlorophenyl)-3-methylbutan-1-amine
Overview
Description
1-(4-Chlorophenyl)-3-methylbutan-1-amine, also known as 4-chloro-N-methylbenzeneethanamine, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the class of compounds known as alkylamines, which are characterized by their relatively simple structures and relatively low toxicity. This compound has been studied extensively in recent years in order to better understand its potential applications in various fields, including biochemistry and pharmacology.
Scientific Research Applications
Synthesis of Organometallic Compounds
This compound can be used in the synthesis of organometallic compounds. For instance, it has been used in the preparation of trans-CuCl2L2 complex with the ligand L, (E)-(4-chlorophenyl)-N-(3-phenyl-4H-1,2,4-triazol-4-yl)methanimine . The synthesized compounds were characterized by applying various spectroscopic techniques .
Anticancer Research
The Schiff base 1,2,4-triazole copper chloride complex, which uses a similar compound in its synthesis, is expected to have high anticancer activity . This suggests that “1-(4-Chlorophenyl)-3-methylbutan-1-amine” could potentially be used in anticancer research.
Drug Development
In drug development, researchers have utilized similar compounds to explore the binding affinity between drugs and their target proteins . This suggests that “1-(4-Chlorophenyl)-3-methylbutan-1-amine” could potentially be used in drug development research.
Biochemistry Research
Similar compounds have found applications in biochemistry, facilitating the study of enzyme and protein structure and functionality . This suggests that “1-(4-Chlorophenyl)-3-methylbutan-1-amine” could potentially be used in biochemistry research.
Synthesis of Chalcones
Chalcones, which show promise as chemotherapeutic agents for the neglected tropical disease known as leishmaniasis, can be synthesized using similar compounds . This suggests that “1-(4-Chlorophenyl)-3-methylbutan-1-amine” could potentially be used in the synthesis of chalcones.
Antileishmanial Activity Study
With the known antiparasitic properties of halogenated chalcones, compounds similar to “1-(4-Chlorophenyl)-3-methylbutan-1-amine” are suitable for antileishmanial activity study .
Safety and Hazards
properties
IUPAC Name |
1-(4-chlorophenyl)-3-methylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-6,8,11H,7,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWGGHJHFDCJDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C1=CC=C(C=C1)Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-3-methylbutan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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